Cas no 1448671-31-5 (AZD3965)

• Product Name: AZD3965
• CAS No: 1448671-31-5
• MF: C₂₁H₂₄F₃N₅O₅S
• MW: 515.5060
• MDL: MFCD28963899
• CID: 2086757
• PubChem ID: 10369242
• Update Time: 2025-06-17

AZD3965 Chemical and Physical Properties

Names and Identifiers

• AZD 3965
• AZD-3965
• AZD3965
• 39OM5Y4K2F
• (S)-5-(4-hydroxy-4-methylisoxazolidine-2-carbonyl)-1-isopropyl-3-methyl-6-((3-methyl-5-(trifluoromethyl)-1H-pyrazol-4-yl)methyl)thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione
• (S)-5-(4-Hydroxy-4-methylisoxazolidine-2-carbonyl)-1-isopropyl-3-methyl-6-((5-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)methyl)thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione
• 5-[(4S)-4-hydroxy-4-methyl-1,2-oxazolidine-2-carbonyl]-3-methyl-6-[[5-methyl-3-(trifluorometh
• 5-(((4S)-4-Hydroxy-4-methyl-2-isoxazolidinyl)carbonyl)-3-methyl-1-(1-methylethyl)-6-((5-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)methyl)thieno(2,3-d)pyrimidine-2,4(1H,3H)-dione
• MCT1 Inhibitor AZD3965
• EX-A806
• Thieno(2,3-d)pyrimidine-2,4(1H,3H)-dione, 5-(((4S)-4-hydroxy-4-methyl-2-isoxazolidinyl)carbonyl)-3-methyl-1-(1-methylethyl)-6-((5-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)methyl)-
• 5-[[(4S)-4-Hydroxy-4-methyl-2-isoxazolidinyl]carbonyl]-3-methyl-1-(1-methylethyl)-6-[[5-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl]-thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione
• AZD 3965 [WHO-DD]
• CID 10369242
• 5-[(4S)-4-hydroxy-4-methyl-1,2-oxazolidine-2-carbonyl]-1-isopropyl-3-methyl-6-{[3-methyl-5-(trifluoromethyl)-1H-pyrazol-4-yl]methyl}thieno[2,3-d]pyrimidine-2,4-dione
• 5-[(4S)-4-hydroxy-4-methyl-1,2-oxazolidine-2-carbonyl]-3-methyl-6-[[5-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl]-1-propan-2-ylthieno[2,3-d]pyrimidine-2,4-dione
• HY-12750
• 5-[(4S)-4-hydroxy-4-methyl-1,2-oxazolidine-2-carbonyl]-3-methyl-6-{[5-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl}-1-(propan-2-yl)-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-2,4-dione
• 1448671-31-5
• AC-33040
• 5-[[(4S)-4-Hydroxy-4-methyl-2-isoxazolidinyl]carbonyl]-3-methyl-1-(1-methylethyl)-6-[[3-methyl-5-(trifluoromethyl)-1H-pyrazol-4-yl]methyl]thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione
• AS-75322
• Monocarboxylate Transporter 1 Inhibitor AZD3965
• BCP09948
• 733809-45-5
• HMS3873L03
• 4-(2-{[5-Methyl-1-(2-naphthyl)-1H-pyrazol-3-yl]oxy}ethyl)morpholine hydrochloride
• s7339
• AKOS027323783
• NSC787047
• NSC-787047
• BA164976
• J-690346
• Thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione, 5-[[(4S)-4-hydroxy-4-methyl-2-isoxazolidinyl]carbonyl]-3-methyl-1-(1-methylethyl)-6-[[5-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl]-
• UNII-39OM5Y4K2F
• NCGC00415059-01
• SCHEMBL2875156
• 5-[(4s)-4-hydroxy-4-methyl-1,2-oxazolidine-2-carbonyl]-1-isopropyl-3-methyl-6-{[3-methyl-5-(trifluoromethyl)-2h-pyrazol-4-yl]methyl}thieno[2,3-d]pyrimidine-2,4-dione
• GTPL10605
• BRD-K25210703-001-01-9
• 5-((4S)-4-hydroxy-4-methyl-1,2-oxazolidine-2-carbonyl)-3-methyl-6-((5-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)methyl)-1-propan-2-ylthieno(2,3-d)pyrimidine-2,4-dione
• CCG-269813
• BCP17734

• MDL： MFCD28963899
• Inchi： 1S/C21H24F3N5O5S/c1-9(2)29-18-14(16(30)27(5)19(29)32)13(17(31)28-7-20(4,33)8-34-28)12(35-18)6-11-10(3)25-26-15(11)21(22,23)24/h9,33H,6-8H2,1-5H3,(H,25,26)/t20-/m0/s1
• InChI Key： PRNXOFBDXNTIFG-FQEVSTJZSA-N
• SMILES： S1C(C([H])([H])C2C(C(F)(F)F)=NN([H])C=2C([H])([H])[H])=C(C(N2C([H])([H])[C@@](C([H])([H])[H])(C([H])([H])O2)O[H])=O)C2C(N(C([H])([H])[H])C(N(C([H])(C([H])([H])[H])C([H])([H])[H])C1=2)=O)=O

Computed Properties

• Exact Mass: 515.145025g/mol
• Monoisotopic Mass: 515.145025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 894
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 147
• Molecular Weight: 515.5g/mol

AZD3965 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month